1. Home
  2. Product
  3. Methionine, N-[2-(2,4-dichlorophenoxy)acetyl]-
Methionine, N-[2-(2,4-dichlorophenoxy)acetyl]- Methionine, N-[2-(2,4-dichlorophenoxy)acetyl]-
Brand Name: Vulcanchem
CAS No.: 62625-13-2
VCID: VC21275395
InChI: InChI=1S/C13H15Cl2NO4S/c1-21-5-4-10(13(18)19)16-12(17)7-20-11-3-2-8(14)6-9(11)15/h2-3,6,10H,4-5,7H2,1H3,(H,16,17)(H,18,19)
SMILES: CSCCC(C(=O)O)NC(=O)COC1=C(C=C(C=C1)Cl)Cl
Molecular Formula: C13H15Cl2NO4S
Molecular Weight: 352.2 g/mol

Methionine, N-[2-(2,4-dichlorophenoxy)acetyl]-

CAS No.: 62625-13-2

Cat. No.: VC21275395

Molecular Formula: C13H15Cl2NO4S

Molecular Weight: 352.2 g/mol

* For research use only. Not for human or veterinary use.

Methionine, N-[2-(2,4-dichlorophenoxy)acetyl]- - 62625-13-2

Specification

CAS No. 62625-13-2
Molecular Formula C13H15Cl2NO4S
Molecular Weight 352.2 g/mol
IUPAC Name 2-[[2-(2,4-dichlorophenoxy)acetyl]amino]-4-methylsulfanylbutanoic acid
Standard InChI InChI=1S/C13H15Cl2NO4S/c1-21-5-4-10(13(18)19)16-12(17)7-20-11-3-2-8(14)6-9(11)15/h2-3,6,10H,4-5,7H2,1H3,(H,16,17)(H,18,19)
Standard InChI Key UJTANULYSZODGX-UHFFFAOYSA-N
SMILES CSCCC(C(=O)O)NC(=O)COC1=C(C=C(C=C1)Cl)Cl
Canonical SMILES CSCCC(C(=O)O)NC(=O)COC1=C(C=C(C=C1)Cl)Cl

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19